MIPS-21335: A Novel Antiplatelet Agent Targeting Internal Membrane Architecture for Thrombosis Prevention
MIPS-21335: A Novel Antiplatelet Agent Targeting Internal Membrane Architecture for Thrombosis Prevention
An In-depth Technical Guide for Researchers and Drug Development Professionals
Executive Summary
MIPS-21335 is a first-in-class small molecule inhibitor targeting the class II phosphoinositide 3-kinase alpha (PI3KC2α). Its mechanism of action in platelets represents a paradigm shift in antithrombotic therapy. Unlike conventional antiplatelet agents that broadly suppress platelet activation, MIPS-21335 selectively disrupts the internal membrane architecture of platelets, specifically the open canalicular system (OCS). This targeted disruption impairs the ability of platelets to form stable thrombi under high shear stress conditions, characteristic of arterial thrombosis, while minimally impacting physiological hemostasis. This guide provides a comprehensive overview of the mechanism of action, quantitative data from key experiments, detailed experimental protocols, and visualizations of the relevant biological pathways and experimental workflows.
Core Mechanism of Action: Targeting PI3KC2α and the Open Canalicular System
The primary molecular target of MIPS-21335 in platelets is the phosphoinositide 3-kinase class II alpha isoform (PI3KC2α)[1][2]. PI3KC2α plays a crucial role in maintaining the structural integrity of the platelet's internal membrane network, the open canalicular system (OCS)[2]. The OCS is a complex network of interconnected channels that serves as a membrane reserve, facilitating rapid shape change and increasing the surface area of activated platelets.
Inhibition of PI3KC2α by MIPS-21335 leads to a notable dilation and architectural disruption of the OCS[2]. This structural alteration is the cornerstone of its antithrombotic effect. The compromised OCS renders platelets stiffer and less deformable, which in turn impairs their ability to adhere to the vascular surface and to form stable aggregates, particularly under the high shear forces present in arteries[3].
Crucially, this mechanism is independent of the canonical platelet activation pathways. MIPS-21335 does not significantly inhibit agonist-induced platelet aggregation or degranulation (P-selectin expression) at concentrations where it exerts its antithrombotic effects. This novel mode of action explains the observed separation between potent antithrombotic efficacy and a minimal impact on bleeding time, a significant advantage over current antiplatelet therapies.
Quantitative Data
The following tables summarize the key quantitative data regarding the activity and efficacy of MIPS-21335.
Table 1: In Vitro Inhibitory Activity of MIPS-21335
| Target | IC₅₀ (nM) |
| PI3KC2α | 7 |
| PI3KC2β | 43 |
| p110α (Class I) | 140 |
| p110β (Class I) | 386 |
| p110δ (Class I) | 742 |
Table 2: Effect of MIPS-21335 on In Vitro Platelet Function
| Assay (Agonist) | MIPS-21335 Concentration (µM) | Effect |
| Platelet Aggregation (Thrombin or CRP) | ≤ 10 | No significant inhibition |
| P-selectin Expression (Thrombin or CRP) | ≤ 10 | No significant inhibition |
Table 3: Efficacy of MIPS-21335 in Ex Vivo and In Vivo Thrombosis Models
| Model | Species | MIPS-21335 Treatment | Outcome | Reference |
| Ex Vivo Whole Blood Thrombosis Assay (Collagen-coated surface) | Human | 10 µM | Significant reduction in thrombus volume, comparable or superior to aspirin and P2Y12 antagonists, especially at high shear rates. | |
| Ex Vivo Whole Blood Thrombosis Assay (Hypercholesterolemic model) | Mouse | 0.1-10 µM | Reduced thrombosis in blood from hypercholesterolemic mice. | |
| In Vivo Electrolytic Injury Model of Thrombosis | Mouse | 1 mg/kg, i.v. | Markedly delayed and ultimately prevented occlusive thrombus formation. Showed smaller, fibrin-rich thrombi with fewer platelets. | |
| In Vivo Tail Bleeding Time Assay | Mouse | 1 mg/kg, i.v. | No significant impact on bleeding time. |
Signaling Pathways and Experimental Workflows
MIPS-21335 Signaling Pathway in Platelets
The following diagram illustrates the proposed signaling pathway affected by MIPS-21335 in platelets.
Caption: Signaling pathway of MIPS-21335 in platelets.
Experimental Workflow for Assessing MIPS-21335 Efficacy
The following diagram outlines a typical experimental workflow to evaluate the antiplatelet and antithrombotic effects of MIPS-21335.
Caption: Experimental workflow for MIPS-21335 evaluation.
Detailed Experimental Protocols
The following are representative protocols for key experiments used to characterize the mechanism of action of MIPS-21335. These are based on standard methodologies in the field and the available information on MIPS-21335 studies.
In Vitro PI3K Isoform Kinase Assays
Objective: To determine the inhibitory potency (IC₅₀) of MIPS-21335 against various PI3K isoforms.
Methodology:
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Enzyme and Substrate Preparation: Recombinant human PI3K isoforms (PI3KC2α, PI3KC2β, p110α/p85α, p110β/p85α, p110δ/p85α) and the lipid substrate phosphatidylinositol (PI) are used.
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Assay Buffer: A suitable kinase assay buffer is prepared, typically containing Tris-HCl, MgCl₂, DTT, and ATP.
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Inhibitor Preparation: MIPS-21335 is serially diluted in DMSO to create a range of concentrations.
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Kinase Reaction: The PI3K enzyme, MIPS-21335 (or vehicle control), and PI substrate are incubated in the assay buffer. The reaction is initiated by the addition of [γ-³²P]ATP.
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Reaction Termination and Product Separation: The reaction is stopped after a defined incubation period (e.g., 20 minutes at room temperature) by adding a stop solution (e.g., 1N HCl). The phosphorylated lipid product (PIP) is extracted using a chloroform/methanol mixture.
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Quantification: The amount of ³²P-labeled PIP is quantified using a scintillation counter.
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Data Analysis: The percentage of inhibition at each MIPS-21335 concentration is calculated relative to the vehicle control. The IC₅₀ value is determined by fitting the data to a four-parameter logistic dose-response curve.
Platelet Aggregation Assay (Light Transmission Aggregometry - LTA)
Objective: To assess the effect of MIPS-21335 on agonist-induced platelet aggregation.
Methodology:
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Platelet-Rich Plasma (PRP) Preparation: Whole blood is drawn from healthy volunteers into tubes containing 3.2% sodium citrate. PRP is obtained by centrifugation at 200 x g for 15 minutes at room temperature. Platelet-poor plasma (PPP) is prepared by a second centrifugation of the remaining blood at 2000 x g for 15 minutes. The platelet count in PRP is adjusted to 2.5 x 10⁸/mL with PPP.
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Incubation: PRP is incubated with various concentrations of MIPS-21335 or vehicle (DMSO) for 10 minutes at 37°C.
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Aggregation Measurement: The PRP samples are placed in a light transmission aggregometer, and a baseline is established using PPP as a reference (100% aggregation). Aggregation is induced by adding a platelet agonist (e.g., thrombin at 0.05 U/mL or collagen-related peptide (CRP) at 1 µg/mL).
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Data Recording: The change in light transmission is recorded for 5-10 minutes.
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Data Analysis: The maximum percentage of aggregation is determined for each condition.
Ex Vivo Whole Blood Thrombosis Assay
Objective: To evaluate the effect of MIPS-21335 on thrombus formation under arterial shear conditions.
Methodology:
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Microfluidic Chamber Preparation: Polydimethylsiloxane (PDMS) microfluidic chambers with a defined geometry are coated with type I collagen (100 µg/mL) overnight at 4°C and then blocked with bovine serum albumin.
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Blood Collection and Treatment: Whole blood is drawn into hirudin- or citrate-containing tubes. The blood is incubated with MIPS-21335 (e.g., 10 µM) or vehicle for 10 minutes at 37°C. Platelets are labeled with a fluorescent dye (e.g., Calcein AM).
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Perfusion: The treated whole blood is perfused through the collagen-coated microfluidic chamber at a defined arterial shear rate (e.g., 1800 s⁻¹) using a syringe pump for a specified duration (e.g., 10 minutes).
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Imaging: Platelet adhesion and thrombus formation are visualized in real-time using fluorescence microscopy. Z-stack images are captured at multiple positions.
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Data Analysis: The total thrombus volume is quantified from the 3D reconstructed images using image analysis software (e.g., ImageJ).
In Vivo Electrolytic Injury Model of Thrombosis
Objective: To assess the antithrombotic efficacy of MIPS-21335 in a mouse model of arterial thrombosis.
Methodology:
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Animal Preparation: Male C57BL/6 mice are anesthetized. The carotid artery is surgically exposed.
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Drug Administration: MIPS-21335 (e.g., 1 mg/kg) or vehicle is administered intravenously via the tail vein 10 minutes prior to injury.
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Thrombus Induction: A fine electrode is placed on the adventitial surface of the carotid artery. A constant electrical current (e.g., 250 µA) is applied for a set duration (e.g., 5 minutes) to induce endothelial injury and initiate thrombosis.
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Blood Flow Monitoring: Blood flow in the carotid artery is monitored continuously using a Doppler flow probe.
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Data Analysis: The primary endpoint is the time to stable vessel occlusion (cessation of blood flow). The size and composition of the thrombus can also be analyzed histologically post-mortem.
Conclusion
MIPS-21335 represents a promising novel antithrombotic agent with a unique mechanism of action. By targeting the structural integrity of the platelet's internal membrane system, it effectively uncouples antithrombotic efficacy from a significant bleeding risk. This in-depth guide provides the foundational knowledge for researchers and drug development professionals to understand and further investigate this exciting new class of antiplatelet therapy. The detailed protocols and visualized pathways offer a framework for future studies aimed at translating the potential of MIPS-21335 into clinical practice.
